Cas no 1443979-16-5 (2-Phenyl-4-piperazin-1-yl-6-(trifluoromethyl)pyrimidine)
1443979-16-5 structure
Product Name:2-Phenyl-4-piperazin-1-yl-6-(trifluoromethyl)pyrimidine
CAS No:1443979-16-5
MF:C15H15F3N4
MW:308.301613092422
CID:4700545
Update Time:2023-08-15
2-Phenyl-4-piperazin-1-yl-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties
Names and Identifiers
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- 2-phenyl-4-piperazin-1-yl-6-(trifluoromethyl)pyrimidine
- 2-phenyl-4-(piperazin-1-yl)-6-(trifluoromethyl)pyrimidine
- C15H15F3N4
- HTS006831
- 2-phenyl-4-piperazino-6-(trifluoromethyl)pyrimidine
- 2-Phenyl-4-piperazin-1-yl-6-(trifluoromethyl)pyrimidine
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- Inchi: 1S/C15H15F3N4/c16-15(17,18)12-10-13(22-8-6-19-7-9-22)21-14(20-12)11-4-2-1-3-5-11/h1-5,10,19H,6-9H2
- InChI Key: HCXWWKUHDNPEGW-UHFFFAOYSA-N
- SMILES: FC(C1=CC(=NC(C2C=CC=CC=2)=N1)N1CCNCC1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 351
- Topological Polar Surface Area: 41
2-Phenyl-4-piperazin-1-yl-6-(trifluoromethyl)pyrimidine Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
1443979-16-5 (2-Phenyl-4-piperazin-1-yl-6-(trifluoromethyl)pyrimidine) Related Products
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